Cas no 101493-87-2 (1-Octanone, 1-(2,5-dimethylphenyl)-)

1-Octanone, 1-(2,5-dimethylphenyl)- structure
101493-87-2 structure
Product Name:1-Octanone, 1-(2,5-dimethylphenyl)-
CAS No:101493-87-2
MF:C16H24O
MW:232.361165046692
CID:1132069
PubChem ID:13619446
Update Time:2025-04-20

1-Octanone, 1-(2,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanone, 1-(2,5-dimethylphenyl)-
    • 1-(2,5-dimethylphenyl)octan-1-one
    • 2,5-Dimethylphenylheptylketon
    • 1-(2,5-Dimethyl-phenyl)-octan-1-one
    • DTXSID90545177
    • 101493-87-2
    • Inchi: 1S/C16H24O/c1-4-5-6-7-8-9-16(17)15-12-13(2)10-11-14(15)3/h10-12H,4-9H2,1-3H3
    • InChI Key: YRZAXHOEVLZSGV-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C)C=CC=1C)CCCCCCC

Computed Properties

  • Exact Mass: 232.18282
  • Monoisotopic Mass: 232.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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